ethyl 2-[[(Z)-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylate
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Overview
Description
2-[[2-cyano-3-(3,4-dimethoxyphenyl)-1-oxoprop-2-enyl]amino]-4-phenyl-3-thiophenecarboxylic acid ethyl ester is a member of cinnamamides and a secondary carboxamide.
Scientific Research Applications
Synthesis and Antiproliferative Activity
- Antiproliferative Activity in Cancer Research : A compound related to ethyl 2-[[(Z)-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylate has shown moderate cytotoxicity against human epithelial lung carcinoma cells (Nurieva et al., 2015) (Russian Chemical Bulletin).
Crystal Packing and Interactions
- Crystal Packing Insights : A study investigated rare N⋯π and O⋯π interactions in the crystal packing of related compounds, which can inform the understanding of molecular structures and interactions (Zhang et al., 2011) (CrystEngComm).
Antimicrobial Screening
- Antimicrobial Activities : Various synthesized compounds with structural similarities showed promising antimicrobial activities (Abu‐Hashem et al., 2011) (Monatshefte für Chemie - Chemical Monthly).
Electrochemical and Photoluminescent Properties
- Electrochemical and Photoluminescent Properties : The electrooxidation of a similar compound on platinum electrodes demonstrated interesting properties, suggesting potential applications in photoluminescent materials (Ekinci et al., 2000) (Journal of Electroanalytical Chemistry).
Antioxidant and Anti-Inflammatory Activities
- Antioxidant and Anti-Inflammatory Applications : Novel compounds including ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates demonstrated in vitro antioxidant and in vivo anti-inflammatory activities (Madhavi & Sreeramya, 2017) (Asian Journal of Pharmaceutical and Clinical Research).
Applications in Dyeing and Fabrics
- Dyeing Performance on Fabrics : Related compounds have been used to synthesize dyes with good levelness and excellent fastness properties on polyester and nylon fabrics (Abolude et al., 2021) (American Journal of Science, Engineering and Technology).
Properties
Molecular Formula |
C25H22N2O5S |
---|---|
Molecular Weight |
462.5 g/mol |
IUPAC Name |
ethyl 2-[[(Z)-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-phenylthiophene-3-carboxylate |
InChI |
InChI=1S/C25H22N2O5S/c1-4-32-25(29)22-19(17-8-6-5-7-9-17)15-33-24(22)27-23(28)18(14-26)12-16-10-11-20(30-2)21(13-16)31-3/h5-13,15H,4H2,1-3H3,(H,27,28)/b18-12- |
InChI Key |
RTLYNOPKCSATJI-PDGQHHTCSA-N |
Isomeric SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)/C(=C\C3=CC(=C(C=C3)OC)OC)/C#N |
SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C(=CC3=CC(=C(C=C3)OC)OC)C#N |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C(=CC3=CC(=C(C=C3)OC)OC)C#N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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